Cas no 1251610-68-0 (N-{2-3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}thiophene-2-sulfonamide)

• Product Name: N-{2-3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}thiophene-2-sulfonamide
• CAS No: 1251610-68-0
• MF: C₁₅H₁₆N₄O₃S₃
• MW: 396.507538795471
• CID: 6205934
• PubChem ID: 49678210
• Update Time: 2025-08-01

N-{2-3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}thiophene-2-sulfonamide
• N-{2-[3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}thiophene-2-sulfonamide
• F6008-0040
• AKOS024528947
• N-[2-[3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxopyridazin-1-yl]ethyl]thiophene-2-sulfonamide
• N-(2-(3-(2,4-dimethylthiazol-5-yl)-6-oxopyridazin-1(6H)-yl)ethyl)thiophene-2-sulfonamide
• VU0529397-1
• 1251610-68-0

• Inchi： 1S/C15H16N4O3S3/c1-10-15(24-11(2)17-10)12-5-6-13(20)19(18-12)8-7-16-25(21,22)14-4-3-9-23-14/h3-6,9,16H,7-8H2,1-2H3
• InChI Key： ISGIOBMPOWUQIL-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(NCCN1C(C=CC(C2=C(C)N=C(C)S2)=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 396.03845391g/mol
• Monoisotopic Mass: 396.03845391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 157Ų

Additional information on N-{2-3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}thiophene-2-sulfonamide

N-{2-3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}thiophene-2-sulfonamide (CAS No. 1251610-68-0): A Comprehensive Overview

N-{2-3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}thiophene-2-sulfonamide (CAS No. 1251610-68-0) is a complex organic compound with significant potential in the pharmaceutical and medicinal chemistry fields. This compound, often referred to by its CAS number for brevity, has garnered attention due to its unique structural features and potential therapeutic applications.

The molecular structure of N-{2-3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}thiophene-2-sulfonamide is characterized by a thiophene ring linked to a sulfonamide group and a pyridazine ring substituted with a thiazole moiety. The presence of these functional groups imparts specific chemical and biological properties that make this compound a subject of interest in various research areas.

Recent studies have explored the pharmacological properties of N-{2-3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}thiophene-2-sulfonamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases.

Additionally, the compound has been investigated for its antitumor properties. Preclinical studies have shown that N-{2-3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}thiophene-2-sulfonamide can induce apoptosis in cancer cells and inhibit tumor growth in animal models. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK. These results highlight its potential as a novel therapeutic agent for cancer treatment.

The solubility and stability of N-{2-3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxyo--dihydropyridazin--ylethyl}thiophene--sulfonamide are also important considerations for its practical application. Studies have shown that the compound has moderate solubility in water and organic solvents, which facilitates its use in various formulations. Furthermore, it exhibits good stability under standard storage conditions, making it suitable for long-term storage and transportation.

In terms of safety and toxicity, preliminary assessments indicate that N-{2--(,-dimethyl-,--thiazol--yl)--oxo--,--dihydropyridazin--ylethyl}thiophene--sulfonamide has a favorable safety profile. However, further toxicological studies are necessary to fully evaluate its safety in humans. These studies will be crucial for advancing the compound through clinical trials and eventual regulatory approval.

The synthesis of N-{2--(,-dimethyl-,--thiazol--yl)--oxo--,--dihydropyridazin--ylethyl}thiophene--sulfonamide involves multiple steps and requires careful control of reaction conditions to ensure high yield and purity. Recent advancements in synthetic methods have improved the efficiency and scalability of the synthesis process, making it more feasible for large-scale production.

In conclusion, N-{2--(,-dimethyl-,--thiazol--yl)--oxo--,--dihydropyridazin--ylethyl}thiophene--sulfonamide (CAS No. 1251610-) is a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.